Cas no 129373-04-2 (4-tert-Butyl-2-fluoroaniline)

4-tert-Butyl-2-fluoroaniline is an aromatic amine characterized by a fluoro substituent at the ortho position relative to the amino group and a tert-butyl group at the para position. Its structure imparts specific steric and electronic properties. The ortho-fluorine atom can influence hydrogen bonding interactions and electronic effects within molecular frameworks. The para-tert-butyl group provides significant steric hindrance, potentially affecting reactivity or physical properties like solubility or melting point compared to unsubstituted analogues. This combination of functional groups makes it a valuable synthetic intermediate for constructing complex molecules in fields such as pharmaceuticals or agrochemicals, where precise control over structure and selectivity is often required.

4-tert-Butyl-2-fluoroaniline structure

Product Name:4-tert-Butyl-2-fluoroaniline

CAS No:129373-04-2

MF:C₁₀H₁₄FN

MW:167.223266124725

CID:1228327

PubChem ID:10464690

Update Time:2025-06-16

4-tert-Butyl-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-(1,1-dimethylethyl)-2-fluoro-
- 4-tert-butyl-2-fluoroaniline
- SCHEMBL2875291
- AKOS026676631
- BKDLIDXUWLWPSD-UHFFFAOYSA-N
- EN300-103345
- F8889-2731
- DTXSID20440287
- 4-t-Butyl-2-fluoroaniline
- 4-tert-Butyl-2-fluoro-phenylamine
- MFCD20483293
- 4-(tert-butyl)-2-fluoroaniline
- 129373-04-2
- 4-(t-butyl)-2-fluoroaniline
- DB-340449
- A1-30089
- 4-tert-Butyl-2-fluoroaniline
- Inchi： 1S/C10H14FN/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6H,12H2,1-3H3
- InChI Key： BKDLIDXUWLWPSD-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(C)(C)C)N

Computed Properties

Exact Mass: 212.09619
Monoisotopic Mass: 167.111027613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 55.17

4-tert-Butyl-2-fluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	134317-500mg	4-tert-Butyl-2-fluoroaniline	129373-04-2	95%+	500mg	6094CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	134317-100mg	4-tert-Butyl-2-fluoroaniline	129373-04-2	95%+	100mg	3168CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	134317-2.500g	4-tert-Butyl-2-fluoroaniline	129373-04-2	95%+	2.500g	12192CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	134317-500mg	4-tert-Butyl-2-fluoroaniline	129373-04-2	95%+	500mg	6094.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	134317-100mg	4-tert-Butyl-2-fluoroaniline	129373-04-2	95%+	100mg	3168.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	134317-2.500g	4-tert-Butyl-2-fluoroaniline	129373-04-2	95%+	2.500g	12192.0CNY	2021-07-13
TRC	T118945-125mg	4-tert-Butyl-2-fluoroaniline	129373-04-2		125mg	$ 655.00	2022-06-03
TRC	T118945-250mg	4-tert-Butyl-2-fluoroaniline	129373-04-2		250mg	$ 1090.00	2022-06-03
Enamine	EN300-103345-0.05g	4-tert-butyl-2-fluoroaniline	129373-04-2	95%	0.05g	$251.0	2023-10-28
Enamine	EN300-103345-0.1g	4-tert-butyl-2-fluoroaniline	129373-04-2	95%	0.1g	$374.0	2023-10-28